2-(Aminomethyl)-3,4,6-trichlorophenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(aminomethyl)-3,4,6-trichlorophenol is a member of the class of trichlorophenols that is phenol substituted by chloro groups at positions 3, 4 and 6 and an aminomethyl group at position 2. It is a member of trichlorophenols and a primary amino compound. It derives from a benzylamine.
Scientific Research Applications
Photocatalytic Removal of Trichlorophenol from Water
Research on the photocatalytic oxidation of 2,4,6-trichlorophenol over ZnO demonstrates its potential in the abatement of this pollutant from water. The process was optimized for efficiency, considering factors like initial ZnO doses, substrate concentration, and pH levels. This method presents a promising approach for water purification and environmental remediation (Gaya et al., 2010).
Atropisomerism in Pharmaceutical Research
The study of atropisomerism in 4-(2-Thienyl)-4H-1, 2, 4-triazole Derivatives, related to 2-(Aminomethyl)-3,4,6-trichlorophenol, offers insights into stereochemistry in pharmaceutical sciences. This research provides a foundation for developing new drugs with specific stereochemical configurations (Marubayashi et al., 1992).
Peroxidase-Catalyzed Oxidation in Bioactivation
Investigations into the peroxidase-catalyzed oxidation of 2,4,6-Trichlorophenol highlight its role as a reducing substrate and its potential pathway in bioactivation. This study contributes to understanding the environmental and toxicological impacts of chlorophenols (Wiese et al., 1998).
Environmental Impact of Photolytic Conversion
Research on the photolytic degradation of chlorophenolic substances, including 2,4,6-trichlorophenol, underscores the environmental significance of such transformations. The formation of more toxic by-products during these processes informs environmental protection strategies (Svenson & Hynning, 1997).
properties
CAS RN |
34646-62-3 |
---|---|
Product Name |
2-(Aminomethyl)-3,4,6-trichlorophenol |
Molecular Formula |
C7H6Cl3NO |
Molecular Weight |
226.5 g/mol |
IUPAC Name |
2-(aminomethyl)-3,4,6-trichlorophenol |
InChI |
InChI=1S/C7H6Cl3NO/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1,12H,2,11H2 |
InChI Key |
ZKOOKXLPQGZFCQ-UHFFFAOYSA-N |
SMILES |
C1=C(C(=C(C(=C1Cl)Cl)CN)O)Cl |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)Cl)CN)O)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.